Cas no 86026-71-3 (2-(2-Phenylsulfanylethyl)pyrrolidine;hydrochloride)

• Product Name: 2-(2-Phenylsulfanylethyl)pyrrolidine;hydrochloride
• CAS No: 86026-71-3
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 2808890
• PubChem ID: 13087329
• Update Time: 2025-04-21

2-(2-Phenylsulfanylethyl)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 86026-71-3
• 2-[2-(Phenylsulfanyl)ethyl]pyrrolidine--hydrogen chloride (1/1)
• DTXSID50517754
• 2-(2-Phenylsulfanylethyl)pyrrolidine;hydrochloride

• Inchi： 1S/C12H17NS.ClH/c1-2-6-12(7-3-1)14-10-8-11-5-4-9-13-11;/h1-3,6-7,11,13H,4-5,8-10H2;1H
• InChI Key： IDLZRLIOCIVIPA-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)CCC1CCCN1

Computed Properties

• Exact Mass: 243.0848484Da
• Monoisotopic Mass: 243.0848484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų